Cas no 2788844-97-1 ((4-Bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid)

• Product Name: (4-Bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid
• CAS No: 2788844-97-1
• MF: C₈H₇BBrClO₄
• MW: 293.306781053543
• CID: 6625921
• PubChem ID: 164542647
• Update Time: 2026-03-11

(4-Bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid
• G64876
• 4-bromo-3-chloro-5-(methoxycarbonyl)phenylboronic acid
• 2788844-97-1
• (4-Bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid

• Inchi： 1S/C8H7BBrClO4/c1-15-8(12)5-2-4(9(13)14)3-6(11)7(5)10/h2-3,13-14H,1H3
• InChI Key： RIHNEFGBCANKHB-UHFFFAOYSA-N
• SMILES： C(C1C(=C(Cl)C=C(B(O)O)C=1)Br)(=O)OC

Computed Properties

• Exact Mass: 291.93093g/mol
• Monoisotopic Mass: 291.93093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8Ų

Additional information on (4-Bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid

Introduction to (4-Bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic Acid (CAS No. 2788844-97-1)

(4-Bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid), identified by its CAS number 2788844-97-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This boronic acid derivative is characterized by its unique structural features, which include bromine and chlorine substituents on a phenyl ring, further functionalized with a methoxycarbonyl group. These structural attributes make it a versatile intermediate in the synthesis of various bioactive molecules and advanced materials.

The compound's significance lies in its utility as a building block for the development of novel drugs and functional materials. Boronic acids are well-known for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that enables the formation of carbon-carbon bonds under mild conditions. The presence of both bromine and chlorine atoms on the phenyl ring enhances the reactivity of this compound, making it particularly valuable for constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis and application of boronic acid derivatives. One notable area of interest is in the field of drug discovery, where these compounds are being explored as key intermediates in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated the use of (4-bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid in the preparation of kinase inhibitors, which are critical for treating various types of cancer and inflammatory diseases.

The methoxycarbonyl group in this compound not only serves as a protecting group but also as a reactive site for further functionalization. This dual functionality allows chemists to tailor the properties of the final product to meet specific requirements. Additionally, the bromine and chlorine substituents can be selectively removed or modified using various chemical reagents, providing further flexibility in synthetic routes.

Recent advancements in computational chemistry have also highlighted the importance of (4-bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid in designing novel drug candidates. Molecular modeling studies have shown that this compound can interact with biological targets in ways that suggest potential therapeutic applications. For example, its ability to bind to specific protein pockets has been explored as a basis for developing antiviral and antibacterial agents.

The compound's role in materials science is equally noteworthy. Boronic acids are known for their ability to form coordination complexes with metals, which has led to their use in the development of metal-organic frameworks (MOFs). These frameworks have applications ranging from gas storage and separation to catalysis and sensing. The unique structural features of (4-bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid make it an attractive candidate for designing new MOFs with tailored properties.

In conclusion, (4-bromo-3-chloro-5-(methoxycarbonyl)phenyl)boronic acid (CAS No. 2788844-97-1) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its structural versatility, reactivity, and compatibility with advanced synthetic methodologies make it a valuable tool for researchers seeking to develop innovative solutions across multiple disciplines.